Cas no 1806177-97-8 (4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806177-97-8
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842556
• Update Time: 2025-05-21

4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H8F5NO4/c1-19-8-4(9(11)12)2-6(20-10(13,14)15)16-5(8)3-7(17)18/h2,9H,3H2,1H3,(H,17,18)
• InChI Key： PTALJHKPFDBAML-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)O)C=1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid

Recent Advances in the Study of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1806177-97-8)

The compound 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1806177-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine core, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating inflammatory and metabolic disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid, highlighting its scalability and efficiency. The study demonstrated that the compound can be synthesized in high yield (85%) using a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination. This advancement addresses previous challenges in the large-scale production of fluorinated pyridine derivatives, paving the way for further preclinical evaluations.

Another pivotal research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the compound's mechanism of action as a potent inhibitor of cyclooxygenase-2 (COX-2). The study revealed that 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid exhibits a 50-fold selectivity for COX-2 over COX-1, with an IC50 value of 0.8 nM. This high selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

Further investigations into the therapeutic potential of this compound have been conducted in animal models of rheumatoid arthritis and type 2 diabetes. A recent study in the European Journal of Pharmacology reported that oral administration of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid significantly reduced joint inflammation and cartilage degradation in a murine model of rheumatoid arthritis. Additionally, the compound demonstrated hypoglycemic effects in diabetic mice, attributed to its modulation of PPAR-γ (peroxisome proliferator-activated receptor gamma) activity. These findings underscore its dual therapeutic potential in inflammatory and metabolic diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid. A study in Drug Metabolism and Disposition highlighted its relatively short half-life (t1/2 = 2.3 hours) and moderate oral bioavailability (45%) in rats. Researchers are currently exploring structural modifications and formulation strategies to enhance its metabolic stability and absorption.

In conclusion, 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1806177-97-8) represents a promising candidate for the development of next-generation therapeutics. Its unique chemical structure, coupled with its potent and selective biological activity, positions it as a valuable tool for addressing unmet medical needs in inflammation and metabolic disorders. Future research should focus on overcoming its pharmacokinetic limitations and advancing it through clinical trials to fully realize its therapeutic potential.